Cas no 17078-61-4 (Dimethyl 4,5-dimethoxyphthalate)

• Product Name: Dimethyl 4,5-dimethoxyphthalate
• CAS No: 17078-61-4
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 1092393
• PubChem ID: 586027
• Update Time: 2025-06-07

Dimethyl 4,5-dimethoxyphthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4,5-dimethoxyphthalate
• 4,5-Dimethoxyphthalic acid dimethyl ester
• dimethyl 4,5-dimethoxybenzene-1,2-dicarboxylate
• 4,5-Dimethoxy-1,2-benzenedicarboxylic acid dimethyl ester
• 17078-61-4
• LMIKVZNWYNPYEZ-UHFFFAOYSA-N
• Dimethyl 4,5-dimethoxyphthalate #
• SCHEMBL7378524
• DTXSID60342938
• Dimethyl4,5-dimethoxyphthalate

• Inchi： 1S/C12H14O6/c1-15-9-5-7(11(13)17-3)8(12(14)18-4)6-10(9)16-2/h5-6H,1-4H3
• InChI Key： LMIKVZNWYNPYEZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=C(C(=O)OC)C=C1OC

Computed Properties

• Exact Mass: 254.07902
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Dimethyl 4,5-dimethoxyphthalate

Dimethyl 4,5-dimethoxyphthalate (CAS No. 17078-61-4): An Overview and Recent Advances

Dimethyl 4,5-dimethoxyphthalate (CAS No. 17078-61-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as DMDMP, is characterized by its unique molecular structure, which includes two methoxy groups and two methyl ester groups attached to a phthalate backbone. The combination of these functional groups imparts Dimethyl 4,5-dimethoxyphthalate with a range of valuable properties, making it a key component in various applications.

The chemical formula of Dimethyl 4,5-dimethoxyphthalate is C₁₂H₁₄O₆, and it has a molecular weight of approximately 250.23 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, Dimethyl 4,5-dimethoxyphthalate has been explored for its potential as an intermediate in the synthesis of drugs and drug candidates. Recent studies have highlighted its role in the development of novel antiviral agents and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of DMDMP as a key intermediate in the synthesis of a new class of antiviral compounds that showed promising activity against several RNA viruses, including influenza and SARS-CoV-2.

Beyond pharmaceutical applications, Dimethyl 4,5-dimethoxyphthalate has found utility in materials science. Its ability to form stable ester linkages makes it an attractive candidate for the synthesis of polymers and copolymers with tailored properties. Researchers at the University of California, Berkeley, have recently developed a series of polyesters using DMDMP as a monomer. These polyesters exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and biomedical devices.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of Dimethyl 4,5-dimethoxyphthalate have shown that it is relatively stable under environmental conditions but can be biodegraded by certain microorganisms over time. A recent study published in Environmental Science & Technology demonstrated that under aerobic conditions, DMDMP can be effectively degraded by bacteria found in soil and water environments. This finding suggests that while DMDMP may persist in the environment for some time, it does not pose a significant long-term risk.

In terms of safety and handling, Dimethyl 4,5-dimethoxyphthalate should be managed with standard laboratory precautions to ensure worker safety. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future prospects for Dimethyl 4,5-dimethoxyphthalate are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advances in catalytic chemistry have led to more efficient methods for synthesizing DMDMP, reducing production costs and improving yield. These developments are expected to drive further innovation and expand the market for this versatile compound.

In conclusion, Dimethyl 4,5-dimethoxyphthalate (CAS No. 17078-61-4) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable properties make it an important molecule for researchers and industry professionals alike. As research continues to advance, the potential uses of DMDMP are likely to expand even further.